molecular formula C12H12ClNO B13193439 4-chloro-N-(3-ethynylphenyl)butanamide

4-chloro-N-(3-ethynylphenyl)butanamide

Cat. No.: B13193439
M. Wt: 221.68 g/mol
InChI Key: ZLVNSLAHELOXRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-N-(3-ethynylphenyl)butanamide is a chloro-substituted butanamide derivative featuring an ethynylphenyl group at the amide nitrogen. Its molecular structure combines a linear butanamide backbone (with a terminal chlorine) and a phenyl ring substituted with an ethynyl group (–C≡CH) at the meta position.

Properties

Molecular Formula

C12H12ClNO

Molecular Weight

221.68 g/mol

IUPAC Name

4-chloro-N-(3-ethynylphenyl)butanamide

InChI

InChI=1S/C12H12ClNO/c1-2-10-5-3-6-11(9-10)14-12(15)7-4-8-13/h1,3,5-6,9H,4,7-8H2,(H,14,15)

InChI Key

ZLVNSLAHELOXRS-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC(=CC=C1)NC(=O)CCCCl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-(3-ethynylphenyl)butanamide typically involves the reaction of 4-chlorobutanoyl chloride with 3-ethynylaniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 4-chloro-N-(3-ethynylphenyl)butanamide may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems allows for precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, leading to a more efficient and scalable process.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-(3-ethynylphenyl)butanamide can undergo various chemical reactions, including:

    Oxidation: The ethynyl group can be oxidized to form a carbonyl group.

    Reduction: The carbonyl group in the butanamide moiety can be reduced to form an alcohol.

    Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or thiourea.

Major Products Formed

    Oxidation: Formation of 4-chloro-N-(3-ethynylphenyl)butanoic acid.

    Reduction: Formation of 4-chloro-N-(3-ethynylphenyl)butanol.

    Substitution: Formation of 4-azido-N-(3-ethynylphenyl)butanamide or 4-thio-N-(3-ethynylphenyl)butanamide.

Scientific Research Applications

4-chloro-N-(3-ethynylphenyl)butanamide has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of novel materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3-ethynylphenyl)butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The ethynyl group can form covalent bonds with nucleophilic residues in proteins, leading to the inhibition of enzyme activity or modulation of receptor function. The chloro group may also participate in halogen bonding, further stabilizing the interaction with the target molecule.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Physical and Chemical Properties

The substituent on the phenyl ring significantly impacts physicochemical properties. Key examples include:

Electron-Withdrawing vs. Electron-Donating Groups
  • 4-Chloro-N-(3-nitrophenyl)butanamide (): The nitro group (–NO₂) is strongly electron-withdrawing, reducing electron density on the amide nitrogen. This increases the amide's susceptibility to nucleophilic attack. Melting point: 65–67°C, lower than methyl-substituted analogues, likely due to disrupted crystal packing from the nitro group’s planar geometry . Predicted pKa: 13.79 ± 0.70, indicating moderate acidity .
  • 4-Chloro-N-(3-methoxy-2-methylphenyl)butanamide ():

    • Methoxy (–OCH₃) and methyl (–CH₃) groups are electron-donating, enhancing electron density at the amide nitrogen.
    • Synthesis yield: 85.12%, higher than nitro-substituted analogues, suggesting improved stability under reaction conditions .
  • 4-Chloro-N-(3-methylphenyl)butanamide ():

    • A simple methyl substituent provides steric bulk without significant electronic effects.
    • Molecular weight: 211.69 g/mol; lower than derivatives with heavier substituents (e.g., bromine or nitro groups) .
Halogen-Substituted Analogues
  • 4-Chloro-N-(4-bromophenyl)butanamide ():

    • Bromine’s larger atomic radius increases molecular weight (246.13 g/mol vs. 211.69 g/mol for methyl-substituted) and polarizability.
    • Melting point: 230–231°C (with decomposition), significantly higher than nitro- or methyl-substituted derivatives, likely due to stronger halogen-mediated crystal interactions .
  • 4-Chloro-N-(5-chloro-2-methylphenyl)butanamide ():

    • Dual chlorine substituents enhance lipophilicity (logP = 2.65), improving membrane permeability compared to single-halogen analogues .
Aliphatic vs. Aromatic Substituents
  • Molecular weight: 225.72 g/mol; higher than phenyl-substituted derivatives due to the additional methylene groups .

Data Table: Key Properties of Analogous Compounds

Compound Name Substituent(s) Molecular Weight (g/mol) Melting Point (°C) logP Key Reactivity/Stability Trends References
4-Chloro-N-(3-ethynylphenyl)butanamide 3-ethynylphenyl ~235.69 (estimated) N/A ~2.8* High rigidity; electron-deficient N N/A
4-Chloro-N-(3-nitrophenyl)butanamide 3-nitrophenyl 242.66 65–67 1.36† Susceptible to nucleophilic attack
4-Chloro-N-(3-methylphenyl)butanamide 3-methylphenyl 211.69 N/A ~2.2* Moderate lipophilicity
4-Chloro-N-(4-bromophenyl)butanamide 4-bromophenyl 246.13 230–231 (dec.) 2.65 High thermal stability
4-Chloro-N-(2-phenylethyl)butanamide 2-phenylethyl 225.72 N/A ~2.5* Flexible aliphatic chain

*Estimated based on structural similarity. †Predicted value.

Biological Activity

4-Chloro-N-(3-ethynylphenyl)butanamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, highlighting research findings, case studies, and structure-activity relationships (SAR) that elucidate its mechanisms of action and therapeutic potential.

Chemical Structure and Properties

4-Chloro-N-(3-ethynylphenyl)butanamide features a chloro-substituted aromatic ring and an ethynyl group, which significantly influence its biological interactions. The compound's structure can be represented as follows:

Chemical Formula C12H12ClN\text{Chemical Formula }C_{12}H_{12}ClN

The presence of the chloro group enhances lipophilicity, potentially facilitating membrane permeability and interaction with biological targets.

The biological activity of 4-chloro-N-(3-ethynylphenyl)butanamide is primarily attributed to its ability to interact with specific molecular targets. Research indicates that the ethynyl group may engage in covalent bonding with target proteins, while the amide functional group can form hydrogen bonds, modulating enzyme and receptor activities.

Therapeutic Applications

  • Cancer Treatment : The compound has been investigated for its potential as an inhibitor of heat shock protein 90 (HSP90), which is implicated in cancer cell survival and proliferation. Inhibition of HSP90 leads to destabilization of client proteins involved in oncogenic signaling pathways .
  • Neurological Disorders : Preliminary studies suggest that compounds similar to 4-chloro-N-(3-ethynylphenyl)butanamide may exhibit antiseizure properties, making them candidates for treating epilepsy and other neurological disorders .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the pharmacological properties of 4-chloro-N-(3-ethynylphenyl)butanamide. Studies have shown that modifications to the ethynyl group can significantly alter biological activity. For instance, substituting different groups at the para position of the aromatic ring has been linked to varying degrees of potency against specific targets.

ModificationEffect on Activity
Para-methyl substitutionIncreased potency against HSP90
Para-hydroxy substitutionEnhanced solubility but reduced binding affinity

Case Studies

  • In Vitro Studies : A study demonstrated that 4-chloro-N-(3-ethynylphenyl)butanamide exhibited cytotoxic effects on various cancer cell lines, with IC50 values indicating significant potency compared to standard chemotherapeutics .
  • Animal Models : In vivo studies using mouse models have shown that administration of the compound resulted in reduced tumor growth rates, supporting its potential as an anticancer agent .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.